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Compound of Interest

Compound Name: 2-Cyclobutylethanol
CAS No.: 4415-74-1
Cat. No.: B1632531
Get Quote
. J

2-cyclobutylethanol (CAS: 4415-74-1) is a primary alcohol featuring a unique molecular
structure that combines the strained four-membered cyclobutane ring with a flexible two-carbon
ethanol chain.[1] This combination imparts distinct physicochemical properties that make it a
valuable building block in synthetic and medicinal chemistry.[1] The cyclobutyl moiety is often
employed as a bioisostere for other alkyl groups, strategically used to fine-tune a molecule's
biological activity, solubility, and metabolic stability.[1] The primary alcohol functional group
serves as a reactive handle for a multitude of chemical transformations, including oxidation,
esterification, and nucleophilic substitution, rendering it a key intermediate in the construction
of complex molecular architectures for pharmaceutical research.[1]

Table 1: Physicochemical Properties of 2-
cyclobutylethanol
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Property Value Source(s)
CAS Number 4415-74-1 [11[2][3]
Molecular Formula CeH120 [1][2][4]
Molecular Weight 100.16 g/mol [1][5][6]
IUPAC Name 2-cyclobutylethanol [718]
Cyclobutaneethanol, 2-
Synonyms Cyclobutyl-ethanol, 2- [2][4]18]
cyclobutylethan-1-ol
Appearance Light yellow liquid [315]
Purity Typically 295-97% [4107]
Canonical SMILES Ci1CcC(Cc1)cco [2]
KUARIPXRZDVUJO-
InChl Key [11[4107]
UHFFFAOYSA-N
Topological Polar Surface Area  20.2 A2 [2][8]
Hydrogen Bond Donor Count 1 [2][8]
Hydrogen Bond Acceptor
1 [2][8]
Count
Rotatable Bond Count 2 [2][8]

Synthesis Pathway: Reduction of Cyclobutylacetic

Acid

A prevalent and reliable method for the laboratory-scale synthesis of 2-cyclobutylethanol is

the reduction of its corresponding carboxylic acid, 2-cyclobutylacetic acid (CAS 6540-33-6).[2]

[9][10] For this transformation, a powerful reducing agent is required, as carboxylic acids are

relatively resistant to reduction. Lithium aluminum hydride (LiAlIHa4) is the reagent of choice for

this purpose due to its high reactivity.[11]
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The causality for selecting LiAIH4 stems from its ability to readily deliver hydride ions (H™),
which are necessary to reduce the carbonyl group of the carboxylic acid, first to an aldehyde
intermediate and subsequently to the primary alcohol.[11] The reaction is typically performed in
an anhydrous aprotic solvent, such as diethyl ether or tetrahydrofuran (THF), to prevent the
violent reaction of LiAlH4 with water or other protic sources. The process concludes with a
careful aqueous acid workup to neutralize the reaction mixture and protonate the resulting
alkoxide salt to yield the final alcohol product.[11]
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Caption: Primary fragmentation pathways of 2-cyclobutylethanol.

Applications in Research and Development

2-cyclobutylethanol is primarily utilized as a synthetic intermediate in the development of
novel chemical entities. [1]Its structural features are leveraged to enhance the pharmacological
profiles of potential drug candidates.

o Pharmaceutical Building Block: The cyclobutyl group can improve metabolic stability and
lipophilicity, which are critical parameters in drug design. [1]* Bioisosteric Replacement: It
can serve as a replacement for other groups (e.g., isopropyl or cyclopentyl) to explore
structure-activity relationships (SAR) and optimize lead compounds. [1]* Precursor for
Bioactive Molecules: While direct applications are limited, the related isomer, 1-
cyclobutylethanol, is used in the synthesis of Dihydroorotate Dehydrogenase (DHODH)
inhibitors for cancer and inflammatory diseases, and as a modulator for the GPR43 receptor,
which is a target for metabolic disorders. [12]This highlights the potential of the
cyclobutylethanol scaffold in creating therapeutically relevant molecules.

Safety and Handling

Proper handling of 2-cyclobutylethanol is imperative in a laboratory setting. The compound is
classified as hazardous, and all appropriate safety precautions must be observed. [8]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat. [13]* Handling: Use only in a well-ventilated area or under a chemical
fume hood. Keep away from heat, sparks, open flames, and hot surfaces. [7]Avoid breathing
mist or vapors. * Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated
place. [7][13]Recommended storage temperature is often between 2-8°C. [7]

Table 5: GHS Hazard Information for 2-cyclobutylethanol
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GHS Pictogram(s) Signal Word Hazard Statement(s)

H225/H226: Highly flammable /
GHSO02 (Flame) [7][14] Danger / Warning [5][7][8] Flammable liquid and vapor.
[718]

H315: Causes skin irritation.
[5][8] H319: Causes serious
GHSO07 (Exclamation Mark) Warning eye irritation. [5][8] H335: May

cause respiratory irritation. [5]

[8]

GHSO06 (Skull and b H331: Toxic if inhaled. H302:
anger
Crossbones) J Harmful if swallowed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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